Cas no 1898220-70-6 (1-(2,4,5-trifluorophenyl)cyclopentylmethanamine)

• Product Name: 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine
• CAS No: 1898220-70-6
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 5888297
• PubChem ID: 117330270
• Update Time: 2025-06-21

1-(2,4,5-trifluorophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine
• EN300-1797030
• [1-(2,4,5-trifluorophenyl)cyclopentyl]methanamine
• 1898220-70-6

• Inchi： 1S/C12H14F3N/c13-9-6-11(15)10(14)5-8(9)12(7-16)3-1-2-4-12/h5-6H,1-4,7,16H2
• InChI Key： ZIBICCJIFYLWMQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1(CN)CCCC1)F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine

Introduction to 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine (CAS No. 1898220-70-6)

1-(2,4,5-trifluorophenyl)cyclopentylmethanamine, with the CAS number 1898220-70-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by a cyclopentyl ring substituted with a trifluorophenyl group and an amino group, which imparts it with distinct physicochemical properties and biological activities.

The chemical structure of 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine is of particular interest due to the presence of the trifluoromethyl group, which is known for its strong electron-withdrawing effect and hydrophobicity. These properties can significantly influence the compound's pharmacokinetic behavior, such as its solubility, permeability, and metabolic stability. The cyclopentyl ring, on the other hand, provides a rigid structure that can enhance the compound's binding affinity to specific protein targets.

Recent studies have explored the potential of 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine in various therapeutic areas. One notable application is in the development of novel analgesics. Research has shown that this compound exhibits potent analgesic effects by modulating specific pain pathways in the central nervous system. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine can selectively bind to and inhibit certain ion channels involved in pain transmission, thereby reducing pain sensitivity without causing significant side effects.

In addition to its analgesic properties, 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines and mediators. Preclinical studies have indicated that this compound can effectively suppress the production of these inflammatory mediators by interfering with key signaling pathways involved in inflammation. This makes it a potential candidate for the development of new anti-inflammatory drugs with improved efficacy and safety profiles.

The pharmacological profile of 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine has been further elucidated through extensive in vitro and in vivo experiments. These studies have revealed that the compound exhibits high selectivity and potency towards its target receptors or enzymes. For example, a study conducted using cell-based assays showed that 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine can selectively inhibit the activity of specific enzymes involved in pain and inflammation without affecting other unrelated pathways. This high selectivity is crucial for minimizing off-target effects and improving the overall therapeutic index of the compound.

The synthetic route for preparing 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine has also been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the cyclopentyl ring from appropriate starting materials and subsequent functionalization with the trifluorophenyl group and amino group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve efficient and scalable synthesis processes. These advancements have facilitated the production of large quantities of high-purity material for further research and development.

In conclusion, 1-(2,4,5-trifluorophenyl)cyclopentylmethanamine (CAS No. 1898220-70-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with favorable physicochemical properties and biological activities that make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential and refine its use in various medical contexts.